Cas no 2034556-53-9 (4-(thiophen-3-ylmethyl)-1,3-thiazol-2-amine:hydrochloride)

4-(Thiophen-3-ylmethyl)-1,3-thiazol-2-amine hydrochloride is a heterocyclic organic compound featuring a thiophene-substituted thiazole core. The hydrochloride salt form enhances its stability and solubility, making it suitable for synthetic and pharmaceutical applications. The thiophene and thiazole moieties contribute to its potential as a versatile intermediate in medicinal chemistry, particularly in the development of bioactive molecules. Its well-defined structure allows for precise modifications, enabling research in drug discovery and material science. The compound’s purity and consistent composition ensure reliable performance in experimental settings. Handling should follow standard safety protocols for hydrochloride salts and organic amines.

4-(thiophen-3-ylmethyl)-1,3-thiazol-2-amine:hydrochloride structure

2034556-53-9 structure

Product Name:4-(thiophen-3-ylmethyl)-1,3-thiazol-2-amine:hydrochloride

CAS No:2034556-53-9

MF:C₈H₉ClN₂S₂

MW:232.753457784653

CID:5377663

Update Time:2025-08-04

4-(thiophen-3-ylmethyl)-1,3-thiazol-2-amine:hydrochloride Chemical and Physical Properties

Names and Identifiers

- 4-(thiophen-3-ylmethyl)-1,3-thiazol-2-amine:hydrochloride
- Inchi： 1S/C8H8N2S2.ClH/c9-8-10-7(5-12-8)3-6-1-2-11-4-6;/h1-2,4-5H,3H2,(H2,9,10);1H
- InChI Key： MZYMCVCQSPGOEL-UHFFFAOYSA-N
- SMILES： S1C=C(CC2C=CSC=2)N=C1N.[H]Cl

4-(thiophen-3-ylmethyl)-1,3-thiazol-2-amine:hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F6477-5305-2μmol	4-[(thiophen-3-yl)methyl]-1,3-thiazol-2-amine hydrochloride	2034556-53-9	90%+	2μl	$85.5	2023-04-25
Life Chemicals	F6477-5305-5μmol	4-[(thiophen-3-yl)methyl]-1,3-thiazol-2-amine hydrochloride	2034556-53-9	90%+	5μl	$94.5	2023-04-25
Life Chemicals	F6477-5305-1mg	4-[(thiophen-3-yl)methyl]-1,3-thiazol-2-amine hydrochloride	2034556-53-9	90%+	1mg	$81.0	2023-04-25
Life Chemicals	F6477-5305-2mg	4-[(thiophen-3-yl)methyl]-1,3-thiazol-2-amine hydrochloride	2034556-53-9	90%+	2mg	$88.5	2023-04-25
Life Chemicals	F6477-5305-3mg	4-[(thiophen-3-yl)methyl]-1,3-thiazol-2-amine hydrochloride	2034556-53-9	90%+	3mg	$94.5	2023-04-25
Life Chemicals	F6477-5305-4mg	4-[(thiophen-3-yl)methyl]-1,3-thiazol-2-amine hydrochloride	2034556-53-9	90%+	4mg	$99.0	2023-04-25
Life Chemicals	F6477-5305-5mg	4-[(thiophen-3-yl)methyl]-1,3-thiazol-2-amine hydrochloride	2034556-53-9	90%+	5mg	$103.5	2023-04-25

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Additional information on 4-(thiophen-3-ylmethyl)-1,3-thiazol-2-amine:hydrochloride

4-(Thiophen-3-Ylmethyl)-1,3-Thiazol-2-Amine:Hydrochloride: A Comprehensive Overview

The compound with CAS No 2034556-53-9, known as 4-(thiophen-3-ylmethyl)-1,3-thiazol-2-amine:hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of thiazole, a heterocyclic aromatic compound with a five-membered ring containing sulfur and nitrogen atoms. The presence of the thiophene ring further enhances its structural complexity and functional versatility.

Recent studies have highlighted the potential of 4-(thiophen-3-ylmethyl)-1,3-thiazol-2-amine:hydrochloride in various applications, particularly in drug discovery and material science. Its unique electronic properties and structural features make it an ideal candidate for exploring novel chemical reactions and developing advanced materials.

One of the most intriguing aspects of this compound is its ability to act as a versatile building block in organic synthesis. Researchers have demonstrated that 4-(thiophen-3-ylmethyl)-1,3-thiazol-2-amine:hydrochloride can undergo a wide range of reactions, including nucleophilic substitutions, additions, and cyclizations. These reactions have been exploited to construct complex molecular architectures with potential applications in pharmaceuticals and agrochemicals.

Moreover, the hydrochloride salt form of this compound has been shown to exhibit unique solubility properties, making it suitable for use in various industrial processes. The ability to dissolve readily in polar solvents has facilitated its use in large-scale chemical manufacturing and formulation development.

Recent advancements in computational chemistry have also shed light on the electronic structure of 4-(thiophen-3-yilmethyl)-1,3-thiazol-2-amine:hydrochloride. Quantum mechanical calculations have revealed that the molecule possesses a conjugated system that contributes to its stability and reactivity. This understanding has been instrumental in designing more efficient synthetic routes and optimizing reaction conditions.

In terms of biological activity, preliminary studies suggest that 4-(thiophen-3-yilmethyl)-1,3-thiazol-2-amine:hydrochloride may exhibit potential as an antimicrobial agent or an anticancer drug candidate. Its ability to interact with biological targets such as enzymes or receptors makes it a promising lead compound for further exploration in medicinal chemistry.

Another area where this compound has shown promise is in the development of advanced materials for electronic applications. The incorporation of 4-(thiophen-3-yilmethyl)-1,3-thiazol-2-amine:hydrochloride into polymer matrices has been found to enhance the electrical conductivity and mechanical properties of the resulting materials. This opens up possibilities for its use in flexible electronics and energy storage devices.

The synthesis of 4-(thiophen-3-yilmethyl)-1,3-thiazol--amine:hydrochloride involves a multi-step process that typically begins with the preparation of the thiazole ring followed by functionalization with the thiophene moiety. Recent optimizations in this synthesis have led to higher yields and improved purity levels, making it more accessible for large-scale production.

In conclusion, 4-(thiophen--yilmethyl)-1,-thia--amine:hydrochloride (CAS No 2034556--9) is a versatile and intriguing compound with a wide range of potential applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application development, position it as a valuable tool for researchers and industry professionals alike.